Cas no 1040684-13-6 (N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine)

• Product Name: N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine
• CAS No: 1040684-13-6
• MF: C₁₆H₁₆Cl₃NO
• MW: 344.663341522217
• CID: 3046938
• PubChem ID: 46736136
• Update Time: 2025-05-21

N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine
• 1040684-13-6
• [(2-chlorophenyl)methyl][2-(2,4-dichlorophenoxy)propyl]amine
• AKOS005301809
• N-[(2-chlorophenyl)methyl]-2-(2,4-dichlorophenoxy)propan-1-amine

• Inchi： 1S/C16H16Cl3NO/c1-11(21-16-7-6-13(17)8-15(16)19)9-20-10-12-4-2-3-5-14(12)18/h2-8,11,20H,9-10H2,1H3
• InChI Key： NIYICYTYFFZBBW-UHFFFAOYSA-N
• SMILES： C1(CNCC(OC2=CC=C(Cl)C=C2Cl)C)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 343.03
• Monoisotopic Mass: 343.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 5.3

Additional information on N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine

N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine (CAS No. 1040684-13-6): A Comprehensive Overview

N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine (CAS No. 1040684-13-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its chlorobenzyl and dichlorophenoxy functional groups, exhibits a range of interesting chemical behaviors that make it a subject of ongoing research and development.

The molecular structure of N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine features a propanamine backbone substituted with both a 2-chlorobenzyl group and a 2,4-dichlorophenoxy moiety. This combination of aromatic and aliphatic components contributes to its distinctive physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns that are valuable in synthetic chemistry applications.

Recent studies have explored the potential of CAS 1040684-13-6 in material science applications, particularly in the development of advanced polymer systems. The compound's ability to act as a building block for more complex molecular architectures has made it particularly interesting for researchers working on specialty chemicals and functional materials. These applications align well with current market trends focusing on sustainable and high-performance materials.

In the pharmaceutical research sector, derivatives of N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine have shown promise in preliminary studies. While not itself a drug candidate, the compound serves as an important intermediate in the synthesis of more complex molecules. This has led to increased interest from medicinal chemistry researchers looking for novel scaffolds in drug discovery programs.

The synthesis of 1040684-13-6 typically involves multi-step organic reactions that carefully control the introduction of the chlorobenzyl and dichlorophenoxy groups. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing importance of sustainable practices in chemical manufacturing. These methods often employ catalytic systems that improve yield while reducing environmental impact.

Analytical characterization of N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which are critical for research and industrial applications. The availability of high-quality analytical data for this compound has facilitated its adoption in various scientific studies.

From a commercial perspective, CAS 1040684-13-6 represents a niche but growing segment of the fine chemicals market. Suppliers specializing in research chemicals and custom synthesis have reported increasing demand for this compound, particularly from academic institutions and R&D departments in the chemical and pharmaceutical industries.

Storage and handling of N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine require standard laboratory precautions for organic compounds. Proper containment and ventilation are recommended when working with this material, following general laboratory safety protocols. These considerations are particularly important given the compound's specific functional groups.

The future outlook for 1040684-13-6 appears promising as researchers continue to explore its potential applications. Current investigations focus on its role in advanced material systems and as a synthetic intermediate for more complex structures. These developments align with broader trends in chemical research emphasizing molecular diversity and functional specificity.

For researchers and professionals interested in N-(2-Chlorobenzyl)-2-(2,4-dichlorophenoxy)-1-propanamine, staying informed about the latest studies and commercial availability is essential. The compound's unique properties and growing range of applications make it a noteworthy subject in contemporary chemical research and development.